Sodium 4-(methylsulfonyl)benzenesulfinate
Cat. No. B8523540
M. Wt: 242.3 g/mol
InChI Key: QXDGKKNISWLAJH-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US07935715B2
Procedure details
To a solution of 0.26 g (3.2 mmol) of NaHCO3 and 0.4 g (3.2 mmol) of Na2SO3 in water (1.5 mL) were added 0.4 g (1.6 mmol) of 4-(methylsulfonyl)-benzenesulfonyl chloride. The reaction was heated at 80° C. for 3 h. The solvent was removed under reduced pressure. The crude material was suspended in boiling ethanol (20 mL) and the inorganic solids were removed by filtration. The filtrate was concentrated under reduced pressure to afford 0.14 g of 4-methanesulfonyl-benzenesulfinic acid sodium salt.
Identifiers
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REACTION_CXSMILES
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C([O-])(O)=O.[Na+:5].[O-]S([O-])=O.[Na+].[Na+].[CH3:12][S:13]([C:16]1[CH:21]=[CH:20][C:19]([S:22](Cl)(=[O:24])=[O:23])=[CH:18][CH:17]=1)(=[O:15])=[O:14]>O>[Na+:5].[CH3:12][S:13]([C:16]1[CH:17]=[CH:18][C:19]([S:22]([O-:24])=[O:23])=[CH:20][CH:21]=1)(=[O:15])=[O:14] |f:0.1,2.3.4,7.8|
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Inputs
Step One
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Name
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Quantity
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0.26 g
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Type
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reactant
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Smiles
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C(=O)(O)[O-].[Na+]
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Name
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Quantity
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0.4 g
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Type
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reactant
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Smiles
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[O-]S(=O)[O-].[Na+].[Na+]
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Name
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Quantity
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0.4 g
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Type
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reactant
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Smiles
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CS(=O)(=O)C1=CC=C(C=C1)S(=O)(=O)Cl
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Name
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Quantity
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1.5 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the inorganic solids were removed by filtration
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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[Na+].CS(=O)(=O)C1=CC=C(C=C1)S(=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.14 g | |
| YIELD: CALCULATEDPERCENTYIELD | 36.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
